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Compound of Interest

Compound Name: Carbobenzoxyhomoserine

Cat. No.: B152181

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Carbobenzoxyhomoserine, a key
building block in synthetic organic chemistry, particularly in the realm of peptide synthesis and
drug discovery. This document details its chemical identity, physical properties, synthesis
protocols, and its application in constructing complex molecules.

Chemical Identity and Structure

Carbobenzoxyhomoserine, also known as N-(Benzyloxycarbonyl)homoserine or Cbz-
homoserine, is a derivative of the amino acid homoserine where the amino group is protected
by a carbobenzoxy (Cbz or Z) group. This protection strategy is fundamental in peptide
synthesis, preventing the amine from participating in unwanted side reactions during peptide
bond formation. The compound exists as two stereoisomers, the L-form and the D-form, as well
as a racemic mixture.

The chemical structure of Carbobenzoxyhomoserine is characterized by a four-carbon chain
with a terminal hydroxyl group, a carboxylic acid group, and a carbobenzoxy-protected amine
at the alpha-position.

Chemical Structure of N-Cbz-L-homoserine:

(The asterisk () indicates the chiral center.)*
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Physicochemical and Quantitative Data

Carbobenzoxyhomoserine and its derivatives are typically white to off-white crystalline solids.
The following tables summarize the key quantitative data available for
Carbobenzoxyhomoserine and its related lactone forms.

» . N-Cbz-D- N-Cbz-DL-
Identifier N-Cbz-L-homoserine ] ]
homoserine homoserine

CAS Number 35677-88-4[1] 41088-85-1[2] 79074-03-6[3]
Molecular Formula C12H1sNOs[1] C12H1sNOs[2] C12H1sNOs[3]
Molecular Weight 253.25 g/mol [1] 253.25 g/mol [2] 253.25 g/mol [3]

) N-Cbz-D-homoserine
Property N-Cbz-L-homoserine lactone

lactone

CAS Number 35677-89-5[4] 41088-89-5
Molecular Formula C12H13NO4[4] C12H13NO4
Molecular Weight 235.24 g/mol [4] 235.24
Melting Point 127-132 °CJ[5] 126-128 °C
Boiling Point 466.1+44.0 °C (Predicted)[5] 466.1+44.0 °C (Predicted)
Density 1.27+0.1 g/cm?3 (Predicted)[5] 1.27+0.1 g/cm? (Predicted)
Solubility Soluble in chloroform[4] Data not available

Experimental Protocols

The synthesis of Carbobenzoxyhomoserine is a standard procedure in organic chemistry,
primarily following the Bergmann-Zervas carbobenzoxy method for the N-protection of amino
acids. This method involves the reaction of the amino acid with benzyl chloroformate in a basic

agueous solution.

Synthesis of N-Cbhz-L-homoserine
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Materials:

L-homoserine

e Sodium hydroxide (NaOH)

e Benzyl chloroformate (Cbz-Cl)

 Diethyl ether

 Hydrochloric acid (HCI)

e Sodium sulfate (Na2S0a4), anhydrous

e |ce bath

e Magnetic stirrer and stir bar

e Separatory funnel

¢ Round-bottom flask

 Rotary evaporator

Procedure:

 Dissolution of L-homoserine: In a round-bottom flask, dissolve L-homoserine (1 equivalent)
in a 1 M aqueous solution of sodium hydroxide (2 equivalents) with cooling in an ice bath.

« Addition of Benzyl Chloroformate: While vigorously stirring the cooled solution, add benzyl
chloroformate (1.1 equivalents) dropwise, ensuring the temperature remains below 5 °C.
Simultaneously, add a 2 M aqueous solution of sodium hydroxide dropwise to maintain the
pH of the reaction mixture between 9 and 10.

e Reaction: Continue stirring the mixture in the ice bath for 1 hour, and then at room
temperature for an additional 2-3 hours.
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o Work-up: Transfer the reaction mixture to a separatory funnel and wash with diethyl ether to
remove any unreacted benzyl chloroformate and benzyl alcohol.

 Acidification: Cool the aqueous layer in an ice bath and acidify to a pH of approximately 2 by
the slow addition of 2 M hydrochloric acid. A white precipitate of N-Cbz-L-homoserine should
form.

o Extraction: Extract the product from the acidified aqueous solution with ethyl acetate (3 x
volume of the aqueous layer).

e Drying and Evaporation: Combine the organic extracts, dry over anhydrous sodium sulfate,
filter, and remove the solvent under reduced pressure using a rotary evaporator.

« Purification: The resulting crude product can be further purified by recrystallization from a
suitable solvent system, such as ethyl acetate/hexane, to yield pure N-Cbz-L-homoserine as
a white solid.

Visualization of Synthesis and Application
Synthesis of N-Cbhz-Homoserine

The following diagram illustrates the general chemical reaction for the synthesis of N-Cbz-
homoserine from homoserine and benzyl chloroformate.

Reactants
Products
Homoserine Reaction Conditions
(L- or D-)
+
Aqueous NaOH
(pH 9-10)
0°C to Room Temp.
Benzyl Chloroformate +
(Cbz-Cl)
NaCl + H20

Click to download full resolution via product page
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Synthesis of N-Cbz-Homoserine.

Workflow for Peptide Synthesis using N-Chz-
Homoserine

N-Cbz-homoserine is a crucial intermediate in solid-phase peptide synthesis (SPPS). The
following workflow demonstrates its incorporation into a growing peptide chain.
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Workflow of N-Cbz-Homoserine in Peptide Synthesis.
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Applications in Research and Drug Development

Carbobenzoxyhomoserine is primarily utilized as a protected amino acid in the synthesis of
peptides and peptidomimetics. Its applications include:

o Peptide Synthesis: It serves as a building block for the incorporation of homoserine residues
into peptide sequences. The hydroxyl side chain of homoserine can be further modified to
create more complex structures.

» Drug Discovery: Homoserine and its derivatives are found in various natural products with
biological activity. Synthetic access through Cbz-protected intermediates allows for the
generation of analogs for structure-activity relationship (SAR) studies.

o Linker Chemistry: N-Cbz-L-homoserine can be used as a linker in the synthesis of Antibody-
Drug Conjugates (ADCSs).

e Quorum Sensing Research: The lactone form of homoserine is a core component of N-acyl
homoserine lactones (AHLSs), which are signaling molecules in bacterial qguorum sensing. N-
Cbz-homoserine can be a precursor in the synthesis of AHL analogs to study and inhibit
bacterial communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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